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Compound of Interest

Compound Name:
(R)-2-(Pyrrolidin-3-

yloxy)benzonitrile

CAS No.: 900512-37-0

Cat. No.: B14769116

Get Quote

Executive Summary & Chemical Profile[1][2][3][4][5]
(R)-2-(Pyrrolidin-3-yloxy)benzonitrile is a chiral building block frequently employed in the

synthesis of kinase inhibitors and GPCR ligands.[1][2] Its structure comprises a basic

secondary amine (pyrrolidine) linked via an ether bridge to an electron-deficient benzonitrile

ring.[1][2]

Successful handling of this compound requires understanding its amphiphilic nature: it

possesses a lipophilic aromatic domain and a hydrophilic, pH-sensitive basic center.[2] This

guide provides validated protocols for solubilization across analytical, biological, and synthetic

applications.[1]
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Property Value / Characteristic
Implication for
Solubilization

Molecular Formula C₁₁H₁₂N₂O
Moderate molecular weight

(188.23 g/mol ).[1][2]

pKa (Calculated) ~9.5–10.5 (Pyrrolidine NH)

Critical: Highly soluble in acidic

buffers (pH < 7); poorly soluble

in basic aqueous media.[1]

LogP (Predicted) ~1.4–1.9

Moderately lipophilic; requires

organic co-solvents for neutral

aqueous assays.[1]

H-Bond Donors 1 (Secondary Amine)

Capable of H-bonding; protic

solvents (MeOH, EtOH) are

effective.[1][2]

Chirality (R)-Enantiomer

Solvent choice must avoid

racemization conditions (avoid

strong bases at high temp).[1]

[2]

Solvent Compatibility Matrix
The following data summarizes the solubility performance of the free base form. For

hydrochloride salts, aqueous solubility will be significantly higher.[1]
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Solvent Class Solvent Solubility Rating
Application
Context

Dipolar Aprotic DMSO Excellent (>100 mM)

Primary choice for

biological assay stock

solutions (10–20 mM).

[1][2]

Dipolar Aprotic DMF Excellent (>100 mM)

Alternative for

synthesis; avoid for

sensitive cell-based

assays due to toxicity.

[1][2]

Protic Ethanol Good (>50 mM)

Suitable for in vivo

formulation (with

excipients) or

crystallization.[1]

Protic Methanol Good (>50 mM)

Preferred for LC-MS

stock preparation

(evaporates easily).[1]

[2]

Chlorinated DCM High (>100 mM)

Standard solvent for

synthetic extraction

and chromatography.

[1]

Aqueous (pH 7.4) PBS Low (<1 mM)

Warning: The free

base may precipitate

upon dilution into

neutral buffer.[1]

Aqueous (pH < 4) 0.1N HCl High (>50 mM)

Protonation of the

amine drives solubility.

[1] Ideal for aqueous

stock if pH is

tolerated.[1][2]
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Protocol: Preparation of Stock Solutions
A. Biological Assay Stock (10 mM in DMSO)
Objective: Create a stable, concentrated stock for dilution into cell culture media.

Weighing: Accurately weigh 18.8 mg of (R)-2-(Pyrrolidin-3-yloxy)benzonitrile into a sterile

4 mL amber glass vial.

Note: Use amber glass to protect from potential photodegradation of the benzonitrile

moiety.[1]

Solvent Addition: Add 10.0 mL of anhydrous DMSO (Grade: Cell Culture Tested, ≥99.9%).

Mechanism:[1][2][3] Anhydrous DMSO prevents hydrolysis of the nitrile group over long-

term storage.[2]

Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at ambient temperature (25°C) for 2 minutes.[1]

Visual Check: Solution must be optically clear.[1]

Sterilization: If required for sensitive assays, filter through a 0.22 µm PTFE syringe filter.

Caution: Do not use Nylon filters, as they may bind the compound.[1]

Storage: Aliquot into 500 µL volumes in cryovials. Store at -20°C.

Stability:[1][2] Stable for >6 months at -20°C. Avoid repeated freeze-thaw cycles (max 3

cycles).[1][2]

B. Analytical Standard Stock (1 mg/mL in Methanol)
Objective: Prepare a standard for HPLC/LC-MS calibration.

Weighing: Weigh 10.0 mg of the compound into a 10 mL volumetric flask.

Solvent Addition: Fill to approximately 80% volume with HPLC-grade Methanol.
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Dissolution: Sonicate for 1 minute until dissolved.

Volume Adjustment: Dilute to the mark with Methanol. Invert 10 times to mix.

Storage: Store at 4°C. Stable for 1 month.

Protocol: Aqueous Solubility Enhancement for
Animal Studies
For in vivo administration, pure DMSO is toxic.[1] We utilize the "pH-Switch" method to

solubilize the free base.[2]

Initial Dissolution: Dissolve the required dose in a minimal volume of 0.1N HCl or Ethanol

(max 5% of final volume).[1]

Vehicle Addition: Slowly add the vehicle (e.g., 20% Captisol® or 0.5% Methylcellulose in

water) while vortexing.[1]

pH Adjustment:

Check pH.[1] It will likely be acidic.[1]

Carefully adjust pH to 4.5–5.5 using dilute NaOH.[1]

Critical: Do not adjust to pH > 7, or the free base will precipitate out of solution (the

"crashing out" effect).[1]

Filtration: Filter sterilize (0.22 µm PES) before injection.

Decision Logic for Solvent Selection
The following diagram illustrates the decision process for selecting the optimal solvent system

based on the intended experimental application.
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Figure 1: Workflow for selecting the optimal solvent system based on experimental

requirements. Green nodes indicate recommended endpoints.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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